(E)-methyl 5-methyl-2-(4-nitrobenzylidene)-1-oxo-1,2,5,11-tetrahydro-5,11-methanobenzo[g]thiazolo[2,3-d][1,3,5]oxadiazocine-13-carboxylate
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Description
(E)-methyl 5-methyl-2-(4-nitrobenzylidene)-1-oxo-1,2,5,11-tetrahydro-5,11-methanobenzo[g]thiazolo[2,3-d][1,3,5]oxadiazocine-13-carboxylate is a useful research compound. Its molecular formula is C22H17N3O6S and its molecular weight is 451.45. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Compounds with structures incorporating elements similar to those found in the specified compound have been investigated for their antimicrobial activities. For instance, derivatives of 1,3,4-oxadiazole have been synthesized and screened for their antibacterial and antifungal activities, showing significant activity against various strains (Samadhiya et al., 2014). This suggests potential research applications of the specified compound in developing new antimicrobial agents.
Corrosion Inhibition
Thiazole-4-carboxylates, closely related to the chemical structure , have been evaluated for their corrosion inhibiting properties on mild steel in acidic environments. Studies have shown that such compounds can significantly reduce corrosion, indicating potential applications in materials science and engineering for protecting metals against corrosion (El aoufir et al., 2020).
Antitubercular and Antimicrobial Agents
Synthesis and biological evaluation of 4-thiazolidinone derivatives have revealed their antitubercular and antimicrobial properties. Research in this area focuses on creating new compounds that could be used in the treatment of tuberculosis and other bacterial infections (Samadhiya et al., 2014).
Photochemical Applications
Research into o-nitrobenzyl photolabile linkers, which share functional groups with the compound of interest, explores their use in photochemical applications. These studies investigate the kinetics of photolytic cleavage in solution, which could have implications for the development of photoresponsive materials (Holmes, 1997).
Anticancer Research
Compounds featuring oxadiazoline and thiazolidinone rings have been examined for their anticancer properties. Synthesis and cytotoxicity evaluations indicate potential applications in discovering new anticancer drugs (Mutchu et al., 2018).
Properties
IUPAC Name |
methyl (13E)-9-methyl-13-[(4-nitrophenyl)methylidene]-14-oxo-8-oxa-12-thia-10,15-diazatetracyclo[7.6.1.02,7.011,15]hexadeca-2,4,6,10-tetraene-16-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17N3O6S/c1-22-17(20(27)30-2)18(14-5-3-4-6-15(14)31-22)24-19(26)16(32-21(24)23-22)11-12-7-9-13(10-8-12)25(28)29/h3-11,17-18H,1-2H3/b16-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFOBXCXKNQINJN-LFIBNONCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12C(C(C3=CC=CC=C3O1)N4C(=O)C(=CC5=CC=C(C=C5)[N+](=O)[O-])SC4=N2)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC12C(C(C3=CC=CC=C3O1)N4C(=O)/C(=C\C5=CC=C(C=C5)[N+](=O)[O-])/SC4=N2)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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